Cas no 117338-20-2 (4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro-)
117338-20-2 structure
Product Name:4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro-
CAS No:117338-20-2
MF:C8H5F4NO2
MW:223.1244161129
CID:3656332
PubChem ID:85569279
Update Time:2025-04-22
4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro-
- 117338-20-2
- 2,2,4,4-Tetrafluoro-4H-benzo[d][1,3]dioxin-7-amine
-
- Inchi: 1S/C8H5F4NO2/c9-7(10)5-2-1-4(13)3-6(5)14-8(11,12)15-7/h1-3H,13H2
- InChI Key: JDYXANDUGWCQTN-UHFFFAOYSA-N
- SMILES: FC1(C2C=CC(=CC=2OC(O1)(F)F)N)F
Computed Properties
- Exact Mass: 223.02564105Da
- Monoisotopic Mass: 223.02564105Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44.5Ų
4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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